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Compound of Interest

Compound Name: GR 113808

Cat. No.: B1672113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GR 113808 is a potent and highly selective antagonist of the serotonin 5-HT₄ receptor.[1][2][3]

It is an invaluable tool in neuroscience and pharmacology research for investigating the

physiological and pathological roles of the 5-HT₄ receptor. Accurate and consistent preparation

of stock solutions is critical for obtaining reliable and reproducible experimental results. This

document provides a detailed protocol for the preparation of GR 113808 stock solutions in

Dimethyl Sulfoxide (DMSO), along with relevant chemical data and a diagram of its mechanism

of action.

Physicochemical Properties and Storage
A summary of the key quantitative data for GR 113808 is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C₁₉H₂₇N₃O₄S [1][2]

Molecular Weight 393.50 g/mol [1][2]

Purity ≥98% (HPLC) [1][3]

Appearance Off-white solid [1]

Solubility in DMSO 100 mM [1]

Storage Temperature (Solid) 2-8°C [1]

Stock Solution Storage
Aliquot and freeze at -20°C.

Stable for up to 3 months.
[1]

Experimental Protocol: Preparing a 10 mM GR
113808 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GR 113808 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various in vitro and in vivo experiments.

Materials:

GR 113808 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Optional: Sonicator
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Procedure:

Equilibrate Reagents: Allow the vial of GR 113808 powder and the bottle of DMSO to come

to room temperature before opening to prevent condensation of moisture.

Weigh GR 113808: Accurately weigh out 3.935 mg of GR 113808 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Calculation: To prepare a 10 mM (0.010 mol/L) solution in 1 mL (0.001 L):

Moles = Concentration x Volume = 0.010 mol/L x 0.001 L = 0.00001 mol

Mass = Moles x Molecular Weight = 0.00001 mol x 393.50 g/mol = 0.003935 g = 3.935

mg

Add DMSO: Carefully add 1 mL of anhydrous DMSO to the microcentrifuge tube containing

the GR 113808 powder.

Dissolve the Compound:

Cap the tube securely and vortex the solution vigorously for 1-2 minutes to facilitate

dissolution.

Visually inspect the solution to ensure that all the powder has dissolved.

If the compound does not fully dissolve, sonication in a water bath for 5-10 minutes can be

used to aid dissolution.

Aliquot for Storage: Once the GR 113808 is completely dissolved, aliquot the 10 mM stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

This prevents repeated freeze-thaw cycles which can degrade the compound.

Storage: Label the aliquots clearly with the compound name, concentration, solvent, and

date of preparation. Store the aliquots at -20°C. The stock solutions are stable for up to 3

months when stored under these conditions.[1]
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To aid in the understanding of the experimental process and the mechanism of action of GR
113808, the following diagrams have been generated.

Workflow for GR 113808 Stock Solution Preparation

Workflow for GR 113808 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM GR 113808 stock solution.
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Simplified 5-HT₄ Receptor Signaling and GR 113808 Antagonism

Simplified 5-HT₄ Receptor Signaling and GR 113808 Antagonism
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Caption: GR 113808 competitively antagonizes the 5-HT₄ receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672113#preparing-gr-113808-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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